N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine

• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol
• IUPAC Name: N-[(3-chloro-5-ethoxy-4-methoxyphenyl)methyl]-2-phenylethanamine
• InChI: InChI=1S/C18H22ClNO2/c1-3-22-17-12-15(11-16(19)18(17)21-2)13-20-10-9-14-7-5-4-6-8-14/h4-8,11-12,20H,3,9-10,13H2,1-2H3
• InChI Key: QZKPIAGMBXEKTG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)CNCCC2=CC=CC=C2)Cl)OC

Description

N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine is a chemical compound with potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine is not fully understood. However, it is believed to act as an agonist or antagonist for certain GPCRs. By binding to these receptors, N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine can modulate downstream signaling pathways and affect cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine are still being studied. However, it has been shown to have potential effects on the central nervous system, cardiovascular system, and immune system. Further research is needed to fully understand the effects of this compound on these systems.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine in lab experiments is its high affinity and selectivity for certain GPCRs. This makes it a promising candidate for drug discovery and development. However, one limitation is the lack of understanding of its mechanism of action and potential side effects. Further research is needed to address these limitations.

Future Directions

There are several future directions for the study of N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine. One direction is to further explore its potential as a ligand for GPCRs and its effects on downstream signaling pathways. Another direction is to investigate its potential as a therapeutic agent for various diseases. Additionally, further research is needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine involves several steps. The first step is the reaction of 3-chloro-5-ethoxy-4-methoxybenzaldehyde with phenethylamine to form an imine intermediate. This intermediate is then reduced with sodium borohydride to form the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine has potential applications in scientific research. This compound has been studied for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a crucial role in cell signaling and are important targets for drug discovery. N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-(2-phenylethyl)amine has been shown to have high affinity and selectivity for certain GPCRs, making it a promising candidate for further study.